2-thiophenecarbaldehyde (2,6-di-1-piperidinyl-4-pyrimidinyl)hydrazone

• IUPAC Name: 2,6-di(piperidin-1-yl)-N-(thiophen-2-ylmethylideneamino)pyrimidin-4-amine
• InChI: InChI=1S/C19H26N6S/c1-3-9-24(10-4-1)18-14-17(23-20-15-16-8-7-13-26-16)21-19(22-18)25-11-5-2-6-12-25/h7-8,13-15H,1-6,9-12H2,(H,21,22,23)
• InChI Key: YCMQQLRBCTVJNP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC(=NC(=C2)NN=CC3=CC=CS3)N4CCCCC4
• Molecular Formula: C19H26N6S
• Molecular Weight: 370.5 g/mol

Description

2-thiophenecarbaldehyde (2,6-di-1-piperidinyl-4-pyrimidinyl)hydrazone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains a thiophene ring and a hydrazone functional group. The compound has been synthesized using various methods and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 2-thiophenecarbaldehyde (2,6-di-1-piperidinyl-4-pyrimidinyl)hydrazone is not fully understood. However, it has been proposed that the compound exerts its effects by inducing oxidative stress and DNA damage in cancer cells. It has also been suggested that the compound inhibits the activity of certain enzymes involved in viral replication and bacterial growth.
Biochemical and Physiological Effects:
2-thiophenecarbaldehyde (2,6-di-1-piperidinyl-4-pyrimidinyl)hydrazone has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase enzymes. The compound has also been shown to inhibit the replication of certain viruses by inhibiting viral enzymes. Additionally, it has been shown to exhibit antibacterial activity by disrupting bacterial cell membranes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-thiophenecarbaldehyde (2,6-di-1-piperidinyl-4-pyrimidinyl)hydrazone in lab experiments include its potential as a therapeutic agent for cancer, viral infections, and bacterial infections. The compound has also been shown to exhibit low toxicity in animal studies. However, the limitations of using the compound in lab experiments include its limited solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for research on 2-thiophenecarbaldehyde (2,6-di-1-piperidinyl-4-pyrimidinyl)hydrazone. One direction is to further investigate the mechanism of action of the compound in cancer cells, viruses, and bacteria. Another direction is to study the potential of the compound in combination with other therapeutic agents. Additionally, research could focus on developing more efficient synthesis methods for the compound.

Synthesis Methods

The synthesis of 2-thiophenecarbaldehyde (2,6-di-1-piperidinyl-4-pyrimidinyl)hydrazone has been achieved using different methods. One of the most common methods involves the reaction of 2-thiophenecarbaldehyde with 2,6-di-1-piperidinyl-4-pyrimidinylhydrazine in the presence of a catalyst. The reaction is carried out under reflux conditions and the product is obtained in good yield.

Scientific Research Applications

2-thiophenecarbaldehyde (2,6-di-1-piperidinyl-4-pyrimidinyl)hydrazone has been extensively studied for its potential applications in scientific research. It has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. The compound has also been studied for its potential as an antiviral agent and has been shown to inhibit the replication of certain viruses. Additionally, it has been studied for its potential as an antimicrobial agent and has been shown to exhibit activity against various bacterial strains.